1-(3-Bromophenyl)-3-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea

Specification

• Molecular Formula: C12H15BrN2O3S
• Molecular Weight: 347.23 g/mol
• IUPAC Name: 1-(3-bromophenyl)-3-(3-methyl-1,1-dioxothiolan-3-yl)urea
• Standard InChI: InChI=1S/C12H15BrN2O3S/c1-12(5-6-19(17,18)8-12)15-11(16)14-10-4-2-3-9(13)7-10/h2-4,7H,5-6,8H2,1H3,(H2,14,15,16)
• Standard InChI Key: NBAUNJOGRKABSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=O)(=O)C1)NC(=O)NC2=CC(=CC=C2)Br

Introduction

Synthesis and Potential Applications

The synthesis of such a compound would typically involve the reaction of a bromophenyl isocyanate with a dioxidotetrahydrothiophen-3-amine. This process is common in the synthesis of urea derivatives, which are often explored for their biological activities, such as anti-inflammatory, antibacterial, or anticancer properties.

Potential Biological Activities

• Antimicrobial Activity: Urea derivatives have shown potential as antimicrobial agents, which could be relevant for this compound.

• Anticancer Activity: Some urea-based compounds exhibit anticancer properties, making this a potential area of interest.

Research Findings and Challenges

Given the lack of specific data on 1-(3-Bromophenyl)-3-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea, research findings are largely speculative based on related compounds. Challenges include the need for detailed synthesis protocols, biological activity screenings, and toxicity assessments.

Future Directions

• Synthesis Optimization: Developing efficient synthesis methods to produce the compound in high purity.

• Biological Screening: Conducting comprehensive biological activity tests to identify potential therapeutic applications.

• Toxicity Studies: Assessing the compound's safety profile to ensure it is suitable for further development.

These steps will be crucial in unlocking the full potential of this compound and understanding its place within the broader context of medicinal chemistry.